Cas no 75-30-9 (2-Iodopropane)
2-Iodopropane structure
2-Iodopropane
2-Iodopropane Properties
Names and Identifiers
-
- 2-Iodopropane
- iso-C3H7I
- 2-Jodpropan
- 2-iodo-propan
- 2-Propyljodid
- 2-propyliodide
- Propane, iodo-
- Isopropyljodid
- Isopropyliodid
- propane,2-iodo-
- 1-iodo-1-methylethane
- 1-Methylethyl iodide
- 2-iodo-propane
- isopropyl-iodide
- Propane,2-iodo
- sec-Propyl iodide
- Isopropyl Iodide (stabilized with Copper chip)
- Isopropyl iodide
- 1-Methylethyliodide
- 2-Propyl iodide
- 2-Iodopropane 98+ %
- 2-Iodopropane,stab. with copper
- 2-IODOPROPANE, STAB. WITH SILVER WOOL
- 2-IODOPROPANE (ISOPROPYL IODIDE )
- 2-Iodopropane, stabilized, 98+%
- A838375
- CS-O-14750
- 2-Iodopropane OR Isopropyl Iodide
- 67K05OPZ0E
- Propane, 2-iodo-
- SCHEMBL5555
- FT-0642464
- J-802231
- 2-Iodo propane
- LS-120829
- LS-120828
- 2-Iodopropane, contains copper as stabilizer, 99%
- DTXSID4058788
- iPrI
- STL163563
- 2iodopropane
- i-Propyl iodide
- 2-Jodpropan [Czech]
- Q209415
- FT-0612687
- isopropyliodide
- Isopropyl iodine
- 2-Iodopropane (Stabilized with Copper)
- F2190-0173
- AKOS000118757
- iso-propyl iodide
- Propane, 2-iodo-,
- ISOPROPYL IODIDE [MI]
- i-PrI
- I0069
- STR01941
- EN300-19281
- C3H7I
- MFCD00001071
- 2-iodanylpropane
- InChI=1/C3H7I/c1-3(2)4/h3H,1-2H
- EINECS 200-859-3
- 75-30-9
- BBL012222
- AI3-28595
- UNII-67K05OPZ0E
- 2-Iodopropane over Cu
- NS00037698
- +Expand
-
- MFCD00001071
- FMKOJHQHASLBPH-UHFFFAOYSA-N
- 1S/C3H7I/c1-3(2)4/h3H,1-2H3
- CC(C)I
- 1098244
Computed Properties
- 169.95900
- 0
- 0
- 0
- 169.959
- 4
- 10.8
- 0
- 0
- 0
- 0
- 0
- 1
- 2.3
- nothing
- 0
- 0A^2
Experimental Properties
- 1.82980
- 0.00000
- 5214
- n20/D 1.498(lit.)
- Soluble in water(1.4g/L).
- 90°C
- -90°C(lit.)
- Fahrenheit: 107.6 ° f
Celsius: 42 ° c - 1.4g/l
- Colorless liquid.
- Stable, but may discolour on exposure to light. Air sensitive. Incompatible with strong bases, strong oxidizing agents.
- It is slightly soluble in water and can be miscible with ethanol \ ether and benzene
- Light Sensitive
- 1.703 g/mL at 25 °C(lit.)
2-Iodopropane Security Information
- GHS02 GHS07
- TZ4200000
- 3
- 3
- S36/37
- III
- III
- R10; R22
- 3
- Xn
- UN 2392 3/PG 3
- H226,H302
- P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- warning
- Store in cold storage.
- III
- 10-22
- Warning
- Yes
- 3
- 8
2-Iodopropane Customs Data
- 2903399090
-
China Customs Code:
2903399090Overview:
2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2-Iodopropane Related Literature
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1. 733. Mixtures of halogens and halogen polyfluorides as effective sources of the halogen monofluorides in reactions with fluoro-olefinsR. D. Chambers,W. K. R. Musgrave,J. Savory J. Chem. Soc. 1961 3779
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2. 372. Organometallic and metalloid compounds made from heptafluoro-2-iodopropane, and their propertiesR. D. Chambers,W. K. R. Musgrave,J. Savory J. Chem. Soc. 1962 1993
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Michael A. Todt,Sagnik Datta,Alex Rose,Kiana Leung,H. Floyd Davis Phys. Chem. Chem. Phys. 2020 22 27338
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4. Addition of free radicals to unsaturated systems. Part XX. The direction of radical addition of heptafluoro-2-iodopropane to vinyl fluoride, trifluoroethylene, and hexafluoropropeneGeorge L. Fleming,Robert N. Haszeldine,Anthony E. Tipping J. Chem. Soc. Perkin Trans. 1 1973 574
-
5. Index of subjects, 1973
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6. Iodination of alkanes : ethane, propane and isobutaneJohn H. Knox,Ralph G. Musgrave Trans. Faraday Soc. 1967 63 2201
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7. N-alkylation of indole and pyrroles in dimethyl sulphoxideHarry Heaney,Steven V. Ley J. Chem. Soc. Perkin Trans. 1 1973 499
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Luigi Aurelio,Bernard L. Flynn,Peter J. Scammells Org. Biomol. Chem. 2011 9 4886
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9. N-alkylation of indole and pyrroles in dimethyl sulphoxideHarry Heaney,Steven V. Ley J. Chem. Soc. Perkin Trans. 1 1973 499
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Alwyn G. Evans,S. D. Hamann Trans. Faraday Soc. 1951 47 25